Cas no 2228437-22-5 (2-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-ol)

2-(3,5-Difluoropyridin-4-yl)-2-methylpropan-1-ol is a fluorinated pyridine derivative with a branched alcohol functional group. This compound is characterized by its unique structural features, including a difluoropyridine core and a tertiary alcohol moiety, which enhance its potential utility in pharmaceutical and agrochemical applications. The presence of fluorine atoms improves metabolic stability and bioavailability, while the alcohol group offers versatility for further derivatization. Its well-defined molecular structure ensures consistent reactivity, making it a valuable intermediate in synthetic chemistry. The compound is typically handled under controlled conditions due to its sensitivity, and its purity is critical for optimal performance in downstream processes.
2-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-ol structure
2228437-22-5 structure
Product Name:2-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-ol
CAS No:2228437-22-5
MF:C9H11F2NO
MW:187.186549425125
CID:6529403
PubChem ID:165646286
Update Time:2025-05-27

2-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-ol
    • EN300-1761583
    • 2228437-22-5
    • Inchi: 1S/C9H11F2NO/c1-9(2,5-13)8-6(10)3-12-4-7(8)11/h3-4,13H,5H2,1-2H3
    • InChI Key: HDRLYBOJMCACJT-UHFFFAOYSA-N
    • SMILES: FC1C=NC=C(C=1C(C)(C)CO)F

Computed Properties

  • Exact Mass: 187.08087030g/mol
  • Monoisotopic Mass: 187.08087030g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 33.1Ų

2-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-ol Pricemore >>

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Additional information on 2-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-ol

Research Briefing on 2-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-ol (CAS: 2228437-22-5): Recent Advances and Applications

In recent years, the compound 2-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-ol (CAS: 2228437-22-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoropyridine scaffold and hydroxyl functional group, has demonstrated promising potential in drug discovery and development. The following briefing synthesizes the latest findings and applications of this compound, as reported in peer-reviewed literature and industry reports up to Q2 2024.

Recent studies have highlighted the role of 2-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-ol as a key intermediate in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, which are being explored for the treatment of myeloproliferative neoplasms. The difluoropyridine moiety was found to enhance binding affinity and metabolic stability, addressing previous limitations of earlier-generation inhibitors.

In the realm of central nervous system (CNS) therapeutics, research teams have investigated this compound's potential as a precursor for GABA-A receptor modulators. The methylpropanol side chain appears to confer improved blood-brain barrier penetration, while the difluoropyridine ring system contributes to receptor subtype selectivity. Preclinical data presented at the 2024 American Chemical Society National Meeting showed promising anxiolytic effects without the sedative side effects commonly associated with benzodiazepines.

From a synthetic chemistry perspective, several innovative routes to 2-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-ol have been developed. A 2024 Organic Process Research & Development paper detailed a scalable, enantioselective synthesis using asymmetric hydrogenation, achieving >99% ee and 85% overall yield. This advancement addresses previous challenges in large-scale production and has facilitated more extensive pharmacological evaluation of derivatives.

The compound's physicochemical properties have also been extensively characterized. Computational studies combined with experimental data (European Journal of Pharmaceutical Sciences, 2023) reveal that the difluoropyridine group significantly influences the molecule's dipole moment (3.2 D) and logP (1.8), making it particularly suitable for medicinal chemistry applications where balanced solubility and membrane permeability are required.

Looking forward, several pharmaceutical companies have included 2-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-ol derivatives in their preclinical pipelines, particularly for oncology and inflammation indications. The compound's versatility as a building block continues to inspire novel drug design strategies, with at least three patent applications filed in the past year incorporating this structural motif.

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